Cas no 835595-07-8 (Benzoic acid, 3-(2-benzofuranyl)-)

Benzoic acid, 3-(2-benzofuranyl)- structure
835595-07-8 structure
Product Name:Benzoic acid, 3-(2-benzofuranyl)-
CAS No:835595-07-8
MF:C15H10O3
MW:238.238104343414
CID:669680
PubChem ID:11207140
Update Time:2025-04-19

Benzoic acid, 3-(2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(2-benzofuranyl)-
    • 3-(1-benzofuran-2-yl)benzoic acid
    • 3-(2-benzofuranyl)Benzoic acid
    • FT-0752377
    • 835595-07-8
    • SCHEMBL4601674
    • YXFVUPBRAAWFRZ-UHFFFAOYSA-N
    • DTXSID90458773
    • 3-(benzofuran-2-yl)benzoic acid
    • Inchi: 1S/C15H10O3/c16-15(17)12-6-3-5-10(8-12)14-9-11-4-1-2-7-13(11)18-14/h1-9H,(H,16,17)
    • InChI Key: YXFVUPBRAAWFRZ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C=C1C1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 238.062994177g/mol
  • Monoisotopic Mass: 238.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 50.4Ų
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